Cas no 6297-30-9 ( )

  structure
  structure
Product Name: 
CAS No:6297-30-9
MF:C15H8ClN
MW:237.683722496033
CID:958427
PubChem ID:226657
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-chloroindeno[1,2,3-de]quinoline
    • 2-Chlor-indeno[1,2,3-de]chinolin
    • 2-chloro-indeno[1,2,3-de]quinoline
    • 2-chloroindeno< 1,2,3-de> quinoline
    • AC1L5EX7
    • AC1Q3T4C
    • AG-J-69497
    • AR-1E0536
    • CTK5B6873
    • NSC17341
    • NSC 17341
    • NSC-17341
    • SCHEMBL2511240
    • 6297-30-9
    • DTXSID40280526
    • &nbsp;
    • Inchi: 1S/C15H8ClN/c16-14-8-12-10-5-2-1-4-9(10)11-6-3-7-13(17-14)15(11)12/h1-8H
    • InChI Key: NMJGBCONSRNWQR-UHFFFAOYSA-N
    • SMILES: ClC1=CC2C3C=CC=CC=3C3=CC=CC(C3=2)=N1

Computed Properties

  • Exact Mass: 237.03464
  • Monoisotopic Mass: 237.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9A^2
  • XLogP3: 4.5

Experimental Properties

  • Density: 1.421±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 124-125 ºC
  • Boiling Point: 411.3°C at 760 mmHg
  • Flash Point: 235°C
  • Refractive Index: 1.862
  • PSA: 12.89

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